Cas no 1217607-94-7 (D-3-Aminomethylphenylalanine)

• Product Name: D-3-Aminomethylphenylalanine
• CAS No: 1217607-94-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD06659107
• CID: 1032911
• PubChem ID: 7146256
• Update Time: 2025-10-28

D-3-Aminomethylphenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(3-(aminomethyl)phenyl)propanoic acid
• (2R)-2-amino-3-[3-(aminomethyl)phenyl]propanoic acid
• D-3-Aminomethylphe
• D-3-Aminomethylphenylalanine
• MFCD06659107
• (R)-2-Amino-3-(3-(aminomethyl)phenyl)propanoicacid
• DTXSID80428046
• 1217607-94-7
• PS-12802
• D-3-Aminomethylphenylalanine (H-D-Phe3-MeNH2)-OH)
• AKOS006294114
• DB-230151
• SCHEMBL6371428
• D-Phenylalanine, 3-(aminomethyl)-

• MDL： MFCD06659107
• Inchi： 1S/C10H14N2O2/c11-6-8-3-1-2-7(4-8)5-9(12)10(13)14/h1-4,9H,5-6,11-12H2,(H,13,14)/t9-/m1/s1
• InChI Key： YBVDQQQEPCEKPR-SECBINFHSA-N
• SMILES： OC([C@@H](CC1C=CC=C(CN)C=1)N)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34000
• LogP: 1.50030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-3-Aminomethylphenylalanine

D-3-Aminomethylphenylalanine: A Comprehensive Overview

D-3-Aminomethylphenylalanine (CAS No. 1217607-94-7) is a unique amino acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition. This compound, often abbreviated as D-AMPA, is characterized by its distinctive structure, which includes a phenyl group attached to an aminomethyl side chain. Its chemical properties and biological activities make it a subject of extensive research, particularly in the development of novel therapeutic agents and functional food ingredients.

The structure of D-3-Aminomethylphenylalanine is based on the naturally occurring amino acid phenylalanine, but with a modification at the third carbon position. This modification introduces an aminomethyl group, which enhances its functional versatility. The compound's stereochemistry is crucial, as the D-enantiomer (the focus of this discussion) exhibits distinct biological properties compared to its L-counterpart. Recent studies have highlighted the importance of stereochemistry in determining the compound's bioavailability and efficacy.

One of the most promising applications of D-3-Aminomethylphenylalanine lies in its potential as a precursor for neurotransmitters. Research has shown that this compound can serve as a substrate for enzymatic conversion into phenylethylamine, a compound associated with mood regulation and cognitive function. This property has led to investigations into its use in treating conditions such as depression and anxiety, where neurotransmitter imbalances play a significant role.

In the realm of nutrition, D-3-Aminomethylphenylalanine has been explored as a functional ingredient in sports nutrition products. Its ability to influence neurotransmitter synthesis suggests that it may enhance mental focus and physical performance during intense exercise. Recent clinical trials have demonstrated that supplementation with this compound can lead to improved cognitive performance and reduced fatigue in athletes, making it a valuable addition to sports nutrition formulations.

Another area of active research involves the use of D-3-Aminomethylphenylalanine in drug delivery systems. Its unique chemical structure allows for the development of prodrugs that can be selectively activated within specific tissues or cellular compartments. This targeted approach has the potential to enhance drug efficacy while minimizing side effects, which is particularly relevant in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have also expanded the production methods for D-3-Aminomethylphenylalanine, making it more accessible for large-scale applications. Researchers have developed novel asymmetric synthesis routes that improve yield and purity, ensuring that this compound can be produced cost-effectively on an industrial scale.

In conclusion, D-3-Aminomethylphenylalanine (CAS No. 1217607-94-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with its ability to influence neurotransmitter systems and serve as a prodrug platform, positions it as a valuable tool in both therapeutic development and nutritional science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing human health and well-being.